Cas no 59646-51-4 (Pentabromobenzoyl chloride)

Pentabromobenzoyl chloride structure
Pentabromobenzoyl chloride structure
Product Name:Pentabromobenzoyl chloride
CAS No:59646-51-4
MF:C7Br5ClO
MW:535.047297477722
CID:2834313
PubChem ID:23051734
Update Time:2025-04-21

Pentabromobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL10332292
    • NZDADZRJNSDCOL-UHFFFAOYSA-N
    • 59646-51-4
    • DTXSID80630066
    • Pentabromobenzoyl chloride
    • Inchi: 1S/C7Br5ClO/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10
    • InChI Key: NZDADZRJNSDCOL-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=C(C=1C(=O)Cl)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 533.55136Da
  • Monoisotopic Mass: 529.55546Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 17.1Ų
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